1-(2-aminoethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
Overview
Description
“1-(2-aminoethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains an aminoethyl group (-NH-CH2-CH2-) and a thiophene ring, which is a sulfur-containing heterocycle .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable pyrazole derivative with an appropriate thiophene derivative. The exact synthetic route would depend on the available starting materials and the desired conditions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a thiophene ring via an aminoethyl group. The exact structure would need to be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography .Chemical Reactions Analysis
As an organic compound containing multiple functional groups, “this compound” could participate in a variety of chemical reactions. The amino groups might be involved in acid-base reactions, while the aromatic rings could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of polar amino groups and aromatic rings could influence its solubility, boiling point, and melting point .Scientific Research Applications
Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines
2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile undergoes a conversion process to synthesize pyrrolobenzo[b]thieno[1,4]diazepines. This process involves creating the corresponding 2-(pyrrol-1-yl) derivative, followed by its reduction to the amine form, which is then utilized to synthesize several title compounds (El-Kashef et al., 2007).
Generation of a Structurally Diverse Library
3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride serves as a starting material for various alkylation and ring closure reactions. This approach enables the generation of a structurally diverse library of compounds, showcasing the flexibility of using thiophene-2-yl derivatives in complex syntheses (Roman, 2013).
Functional Modification of Hydrogels
Radiation-induced polyvinyl alcohol/acrylic acid hydrogels are modified through condensation reaction with various aliphatic and aromatic amines, including 2-amino-3-(4-hydroxyphenyl) propanoic acid and 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydropyrazol-3-one, demonstrating the chemical versatility and potential for medical applications of amine-treated polymers (Aly & El-Mohdy, 2015).
Antidepressant Activity of Pyrazole Derivatives
A study on phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides reveals their potential antidepressant activities. These compounds were synthesized and evaluated for their effectiveness, highlighting the therapeutic potential of thiophene-based pyrazoline derivatives as antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-aminoethyl)-5-thiophen-2-ylpyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4S/c10-3-4-13-9(11)6-7(12-13)8-2-1-5-14-8/h1-2,5-6H,3-4,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLWNIWJJDXQFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C(=C2)N)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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